1-Methylcyclopropane-1-sulfonamide
Cat. No. B045804
CAS RN:
669008-26-8
M. Wt: 135.19 g/mol
InChI Key: ATJVVVCODTXRAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
1-Methylcyclopropane-1-sulfonamide is a white to off-white solid . It has a molecular formula of C4H9NO2S and a molecular weight of 135.19 .
Molecular Structure Analysis
The IUPAC name for 1-Methylcyclopropane-1-sulfonamide is 1-methylcyclopropanesulfonamide . The InChI code is 1S/C4H9NO2S/c1-4(2-3-4)8(5,6)7/h2-3H2,1H3,(H2,5,6,7) .Physical And Chemical Properties Analysis
1-Methylcyclopropane-1-sulfonamide is a white to off-white solid . It should be stored at 0-8 °C .Scientific Research Applications
Organic Synthesis
- Summary of Application : This compound could be used as a building block or intermediate in the synthesis of more complex organic molecules .
- Methods of Application : The specific methods of application would depend on the reaction being performed. Typically, this would involve mixing the compound with other reagents under controlled conditions (temperature, pressure, etc.) to induce the desired chemical reaction .
- Results or Outcomes : The outcomes would vary depending on the specific reaction. In general, the goal would be to produce a desired organic compound with high yield and purity .
Medicinal Chemistry
- Summary of Application : In medicinal chemistry, “1-Methylcyclopropane-1-sulfonamide” could be used as an intermediate in the synthesis of pharmaceuticals .
- Methods of Application : Again, the specific methods would depend on the drug being synthesized. This could involve various chemical reactions, purification steps, and possibly biological testing .
- Results or Outcomes : The goal in medicinal chemistry is to produce effective and safe drugs. The outcomes of using this compound would therefore be evaluated in terms of the efficacy and safety of the resulting drug .
Materials Science
- Summary of Application : This compound could potentially be used in the synthesis of new materials, such as polymers or nanomaterials .
- Methods of Application : The methods would depend on the specific material being synthesized. This could involve various chemical reactions, as well as physical processes like heating, cooling, or mechanical stress .
- Results or Outcomes : The outcomes would be evaluated in terms of the properties of the resulting material, such as its strength, flexibility, electrical conductivity, etc .
Biological Research
- Summary of Application : Sulfonamides, which include “1-Methylcyclopropane-1-sulfonamide”, have shown a wide range of biological activities like antibacterial, antiviral, diuretic, hypoglycemic, anticancer, anti-inflammatory and recently anti-covid-19 .
- Methods of Application : The compound could be used in various biological assays to test its effects on different biological systems .
- Results or Outcomes : The outcomes would be evaluated in terms of the biological activity of the compound, such as its ability to inhibit bacterial growth or reduce inflammation .
Drug Synthesis
- Summary of Application : Sulfonamides are used in the synthesis of a variety of drugs for treating different diseases including hypertension, bacterial infections, parasitic infection, inflammatory reactions, some types of tumors, Alzheimer’s disease, several viral infections including coronavirus, and many other diseases .
- Methods of Application : The compound could be used as an intermediate in the synthesis of these drugs .
- Results or Outcomes : The outcomes would be evaluated in terms of the efficacy and safety of the resulting drug .
Antiviral Research
- Summary of Application : Sulfonamides have shown antiviral properties and could potentially be used in the development of new antiviral drugs .
- Methods of Application : The compound could be tested against various viruses in vitro (in a lab) and in vivo (in animals or humans) to determine its antiviral activity .
- Results or Outcomes : The outcomes would be evaluated in terms of the compound’s ability to inhibit viral replication .
Safety And Hazards
properties
IUPAC Name |
1-methylcyclopropane-1-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO2S/c1-4(2-3-4)8(5,6)7/h2-3H2,1H3,(H2,5,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATJVVVCODTXRAE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC1)S(=O)(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10619521 |
Source
|
| Record name | 1-Methylcyclopropane-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10619521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methylcyclopropane-1-sulfonamide | |
CAS RN |
669008-26-8 |
Source
|
| Record name | 1-Methylcyclopropanesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=669008-26-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Methylcyclopropane-1-sulfonamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0669008268 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Methylcyclopropane-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10619521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-methylcyclopropane-1-sulfonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-METHYLCYCLOPROPANE-1-SULFONAMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/R36SPL699Q | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
The intermediate 1-methylcyclopropane-1-sulfonamide was prepared based on previously reported method (Synlett 2006, 5, 725-278) (Scheme 2). N-(tert-butyl)-1-methylcyclopropane-1-sulfonamide was synthesized using a one-pot procedure from N-(tert-butyl)-3-chloropropane-1-sulfonamide through n-BuLi promoted intramolecular cyclization, lithiation and alkylation with methyl iodide. The removal of the Boc protecting group with TFA afforded 1-methylcyclopropane-1-sulfonamide.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Reactant of Route 1
1-Methylcyclopropane-1-sulfonamide
Reactant of Route 2
Reactant of Route 2
1-Methylcyclopropane-1-sulfonamide
Reactant of Route 3
1-Methylcyclopropane-1-sulfonamide
Reactant of Route 4
1-Methylcyclopropane-1-sulfonamide
Reactant of Route 5
Reactant of Route 5
1-Methylcyclopropane-1-sulfonamide
Reactant of Route 6
1-Methylcyclopropane-1-sulfonamide
Citations
For This Compound
9
Citations
… Acid 203 was coupled with 1-methylcyclopropane-1-sulfonamide (204)[37d] (which was prepared in three steps[37c] from 3-chloropropanesulfonyl chloride: substitution of chlorine at …
Number of citations: 43
www.thieme-connect.com
The mineralocorticoid receptor (MR) is a nuclear hormone receptor involved in the regulation of body fluid and electrolyte homeostasis. In this study we explore selectivity triggers for a …
Number of citations: 13
chemistry-europe.onlinelibrary.wiley.com
… The final steps were saponification of the ester with LiOH⋅H 2 O in THF/MeOH to afford the corresponding acid, which was coupled with 1-methylcyclopropane-1-sulfonamide. This …
Number of citations: 91
chemistry-europe.onlinelibrary.wiley.com
A general method for Pd-catalyzed sulfonamidation of aryl nonafluorobutanesulfonates (aryl nonaflates) is described. A biaryl phosphine ligand, t-BuXPhos, formed the most active …
Number of citations: 111
pubs.acs.org
… fluorination used DAST and the resultant difluoromethyl ester 56 was hydrolysed to the corresponding carboxylic acid 57 and was coupled with 1-methylcyclopropane-1-sulfonamide to …
Number of citations: 179
www.sciencedirect.com
… The reaction was cooled to −10 C, and 1-methylcyclopropane-1-sulfonamide (17; 977 g, 7.22 mol) was charged to the mixture over 10 min, maintaining the temperature between −10 …
Number of citations: 30
pubs.acs.org
… Amino acid 8 (4.88 kg, 4.46 kg potency adjusted, 17.8 mol, 1.0 equiv), 1-methylcyclopropane-1-sulfonamide 7 (3.30 kg, 24.2 mol, 1.26 equiv), and HATU (8.71 kg, 22.9 mol, 1.18 equiv) …
Number of citations: 26
pubs.acs.org
… The resulting iodide was reacted with either methanesulfonamide or 1-methylcyclopropane-1-sulfonamide under Cu(I)-catalysis to provide 23 and 24, respectively. …
Number of citations: 4
pubs.acs.org
Tailor-made AAs are indispensable components of modern medicinal chemistry and are becoming increasingly prominent in new drugs. In fact, about 30% of small-molecule …
Number of citations: 45
www.sciencedirect.com
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
Ethyl 2-amino-6-nitrobenzoate
115156-25-7
Isopropenyl acetate
108-22-5
2-Chloroethanol
107-07-3
Guanidinophenylglycine-2-naphthylamide
115087-92-8
![3-[2,5-Bis(chloromethyl)-4-methoxyphenoxy]propane-1-sulfonyl chloride](/img/structure/B45739.png)
